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Compound of Interest

Compound Name: Pyrene-d10

Cat. No.: B026445 Get Quote

Pyrene-d10: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,

pricing, and application of Pyrene-d10. It is designed to assist researchers, scientists, and

professionals in drug development in utilizing this deuterated internal standard for accurate and

reliable quantitative analysis.

Commercial Suppliers and Pricing
Pyrene-d10 is readily available from a variety of commercial chemical suppliers. It is typically

sold as a neat solid or as a certified solution in a solvent such as acetone or toluene. The

isotopic purity is generally high, often exceeding 98 atom % D. Pricing varies by supplier,

quantity, and format (neat vs. solution). Below is a summary of major suppliers and their

offerings.
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Supplier
Product
Name

CAS
Number

Purity/Form Quantity Price (USD)

Sigma-

Aldrich
Pyrene-d10 1718-52-1

98 atom % D

(neat)
25 mg $112.00

100 mg $146.00

Cambridge

Isotope

Laboratories,

Inc.

Pyrene (D₁₀,

98%)
1718-52-1 98% (neat) 0.1 g $100.00

0.25 g $295.00

AccuStandar

d
Pyrene-d10 1718-52-1

0.5 mg/mL in

Acetone
1 mL $30.00

5 x 1 mL $120.00

CDN

Isotopes
Pyrene-d10 1718-52-1

98 atom % D

(neat)
0.25 g Inquire

LGC

Standards

Pyrene D10

500 µg/mL in

Acetone

1718-52-1
500 µg/mL in

Acetone
1 mL Inquire

Fisher

Scientific

(distributor)

Crescent

Chemical Co

Inc PYRENE-

D10 SOLN

1ML

1718-52-1 Solution 1 mL Inquire

Ultra

Scientific

Pyrene-d10

Solution,

500μg/mL in

acetone

1718-52-1
500μg/mL in

acetone
1 x 1 mL Inquire

ESSLAB Pyrene-d10 1718-52-1
100 µg/mL in

toluene
1 mL Inquire
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Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing information.

Experimental Protocols
Pyrene-d10 is most commonly utilized as an internal standard in isotope dilution mass

spectrometry (IDMS) for the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs)

in various matrices.[1][2] The following is a representative experimental protocol for the

analysis of PAHs in water samples using gas chromatography-mass spectrometry (GC-MS)

with Pyrene-d10 as an internal standard. This protocol is a synthesized methodology based on

established practices such as those outlined by the U.S. Environmental Protection Agency

(EPA).[3][4]

Objective:
To accurately quantify the concentration of select PAHs in a water sample using GC-MS with

an internal standard method for calibration.

Materials and Reagents:
Pyrene-d10 (as internal standard)

Certified PAH standard mixture (containing the target analytes)

High-purity solvents (e.g., dichloromethane, acetone, hexane)

Anhydrous sodium sulfate

Solid-phase extraction (SPE) cartridges (e.g., C18)

Autosampler vials with inserts

Standard laboratory glassware

Methodology:
1. Preparation of Standards
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Internal Standard Stock Solution: Prepare a stock solution of Pyrene-d10 in a suitable

solvent (e.g., acetone) at a concentration of 100 µg/mL.

Calibration Standards: Prepare a series of calibration standards by diluting a certified PAH

standard mixture with the appropriate solvent. Each calibration standard should be spiked

with a constant, known amount of the Pyrene-d10 internal standard stock solution to achieve

a final concentration of, for example, 1 µg/mL. A minimum of five concentration levels is

recommended to establish a calibration curve.[5]

2. Sample Preparation

Sample Collection: Collect a 1-liter water sample in a clean glass container.

Spiking with Internal Standard: Fortify the water sample with a known amount of the Pyrene-
d10 internal standard stock solution.[6]

Solid-Phase Extraction (SPE):

Condition an SPE cartridge by passing through sequential volumes of dichloromethane,

methanol, and finally, reagent water.

Pass the entire water sample through the conditioned SPE cartridge at a controlled flow

rate. The PAHs and the internal standard will be adsorbed onto the stationary phase.

Wash the cartridge with reagent water to remove any polar impurities.

Dry the cartridge thoroughly under a stream of nitrogen.

Elute the analytes and the internal standard from the cartridge using a small volume of a

non-polar solvent like dichloromethane.[7]

Drying and Concentration:

Pass the eluate through a small column of anhydrous sodium sulfate to remove any

residual water.

Concentrate the sample to a final volume of 1 mL under a gentle stream of nitrogen.
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3. GC-MS Analysis

Instrument Setup:

Gas Chromatograph: Equipped with a capillary column suitable for PAH analysis (e.g., DB-

5MS).

Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode for enhanced

sensitivity and selectivity.[3]

Injection: Inject a 1 µL aliquot of the prepared sample extract into the GC-MS system.

Chromatographic Conditions (Typical):

Inlet Temperature: 280°C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 300°C at a

rate of 10°C/minute, and hold for 10 minutes.

Mass Spectrometer Conditions (Typical):

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

SIM Ions: Monitor the characteristic ions for each target PAH and for Pyrene-d10 (m/z

212).

4. Data Analysis and Quantification

Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of each

PAH analyte to the peak area of the internal standard (Pyrene-d10) against the

concentration of the PAH analyte for each calibration standard.

Quantification: Calculate the concentration of each PAH in the water sample by determining

the peak area ratio in the sample chromatogram and using the linear regression equation
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from the calibration curve. The use of an internal standard corrects for variations in extraction

efficiency and instrument response.[8][9]

Visualizations
The following diagrams illustrate the logical workflow for the experimental protocol described

above.
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Caption: Experimental workflow for PAH analysis using Pyrene-d10.
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Caption: Logical relationship of components in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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